molecular formula C25H36N4O2 B2355674 N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-isopropoxybenzamide CAS No. 946345-53-5

N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-isopropoxybenzamide

Cat. No.: B2355674
CAS No.: 946345-53-5
M. Wt: 424.589
InChI Key: BTTMWFIVFUFDNG-UHFFFAOYSA-N
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Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C25H36N4O2 and its molecular weight is 424.589. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have developed novel series of derivatives related to N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-4-isopropoxybenzamide and evaluated their antimicrobial activity against a range of bacterial and fungal strains. The synthesis involves key intermediate stages and condensation reactions leading to the formation of target compounds. These synthesized compounds exhibited significant antimicrobial properties, suggesting their potential as leads for the development of new antimicrobial agents (Patel, Kumari, & Patel, 2012).

Anticancer Activity

Another area of research interest has been the investigation of novel 2,4-diamino-1,3,5-triazine derivatives, where modifications including the incorporation of the dimethylamino and methylpiperazinyl groups have led to compounds with notable anticancer activity. One specific derivative demonstrated remarkable activity against the melanoma MALME-3M cell line, highlighting its potential as a candidate for further development in cancer therapy (Sa̧czewski, Bułakowska, Bednarski, & Grunert, 2006).

Nonlinear Optical Properties

The compound and its derivatives have also been explored for their nonlinear optical properties. Research involving the synthesis of specific chalcone derivative compounds and their evaluation using z-scan techniques with nanosecond laser pulses revealed interesting behaviors such as saturable absorption and reverse saturable absorption under different excitation intensities. These findings suggest potential applications of these compounds in optical device technologies, including optical limiters (Rahulan, Balamurugan, Meena, Yeap, & Kanakam, 2014).

Properties

IUPAC Name

N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-4-propan-2-yloxybenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H36N4O2/c1-19(2)31-23-12-8-21(9-13-23)25(30)26-18-24(29-16-14-28(5)15-17-29)20-6-10-22(11-7-20)27(3)4/h6-13,19,24H,14-18H2,1-5H3,(H,26,30)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTTMWFIVFUFDNG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=CC=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H36N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

424.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.